Cas no 1544411-93-9 (N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine)

• Product Name: N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine
• CAS No: 1544411-93-9
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5171008
• PubChem ID: 75525260
• Update Time: 2025-11-02

N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-N-(2-methoxy-1-methylethyl)-2,6-dimethyl-
• N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine

• Inchi： 1S/C11H23NO2/c1-8(7-13-4)12-11-5-9(2)14-10(3)6-11/h8-12H,5-7H2,1-4H3
• InChI Key： PZVXKVSJOWJZFV-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CC(NC(C)COC)C1

Additional information on N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine

N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine (CAS 1544411-93-9): A Comprehensive Technical Overview

In the realm of specialty chemicals, N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine (CAS 1544411-93-9) has emerged as a compound of significant interest across multiple industries. This structurally unique molecule combines an oxane ring system with a methoxypropan-2-yl amine moiety, creating distinctive physicochemical properties that make it valuable for various applications.

The molecular structure of N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine features a 2,6-dimethyloxan-4-amine core, which contributes to its stability and solubility characteristics. The 1-methoxypropan-2-yl substituent enhances its compatibility with both polar and non-polar systems, making it particularly useful in formulation chemistry. Researchers have noted its optimal logP value (predicted to be approximately 1.5-2.0) which suggests good membrane permeability while maintaining sufficient water solubility.

Recent scientific literature highlights the growing importance of N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine in pharmaceutical intermediate synthesis. Its structural features make it an excellent building block for drug discovery programs, particularly in the development of CNS-active compounds. The oxane ring system provides conformational rigidity, while the amine functionality serves as a versatile handle for further chemical modifications. Several patent applications filed in 2022-2023 specifically mention derivatives of this compound as key intermediates for novel therapeutic agents.

Beyond pharmaceutical applications, CAS 1544411-93-9 has found utility in advanced material science. The compound's ability to act as a ligand or modifier in polymer systems has been explored in recent studies. Its 2,6-dimethyloxan-4-amine moiety can coordinate with various metal centers, making it potentially valuable in catalytic systems. Additionally, the methoxypropyl group contributes to improved solubility in organic matrices, an important consideration for material formulations.

The synthesis of N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine typically involves a multi-step process starting from commercially available dihydropyran derivatives. Modern synthetic approaches emphasize green chemistry principles, with recent optimizations focusing on catalyst recycling and solvent reduction. Analytical characterization typically includes GC-MS, NMR (both 1H and 13C), and HPLC purity determination, with commercial samples generally available at ≥95% purity.

From a regulatory perspective, 1544411-93-9 is not currently listed on major chemical control inventories, though proper handling procedures should always be followed. The compound's stability profile suggests good shelf life when stored under recommended conditions (typically under inert atmosphere at 2-8°C). Safety data sheets indicate it requires standard laboratory precautions comparable to similar amine-containing compounds.

The market for N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine has shown steady growth, particularly in the Asia-Pacific region where specialty chemical production has expanded significantly. Industry analysts project a compound annual growth rate of 6-8% through 2025, driven primarily by pharmaceutical research applications. Several major chemical suppliers have added this compound to their catalogs in response to increasing demand from research institutions and development laboratories.

Recent technological trends have increased interest in CAS 1544411-93-9, particularly in the context of sustainable chemistry. The compound's potential as a bio-based intermediate is being investigated, aligning with global movements toward greener chemical processes. Additionally, its structural features make it relevant to current research in molecular machines and smart materials, areas receiving substantial funding in both academic and industrial settings.

Quality control specifications for N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine typically include parameters such as purity (by HPLC), water content, residual solvents, and heavy metal content. Analytical methods continue to evolve, with recent publications describing improved LC-MS techniques for impurity profiling. These advancements support the compound's use in regulated applications where stringent quality standards apply.

Looking forward, the scientific community anticipates expanded applications for 1544411-93-9 across multiple disciplines. Ongoing research explores its potential in agrochemical formulations, specialty coatings, and as a component in advanced battery materials. The compound's versatility and favorable physicochemical properties position it well for future innovation in chemical product development.

For researchers considering N-(1-methoxypropan-2-yl)-2,6-dimethyloxan-4-amine for their projects, current literature suggests several promising directions. The compound's chiral centers offer opportunities for asymmetric synthesis, while its balanced hydrophilicity/lipophilicity makes it valuable for formulation scientists. As understanding of structure-activity relationships continues to advance, this molecule will likely find new roles in cutting-edge chemical applications.